8-Shogaol
8-Shogaol
cis-6-Shogaol is a natural product found in Zingiber officinale with data available.
Brand Name:
Vulcanchem
CAS No.:
36700-45-5
VCID:
VC21195499
InChI:
InChI=1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h7-8,10,12-13,19H,3-6,9,11H2,1-2H3
SMILES:
CCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC
Molecular Formula:
C17H24O3
Molecular Weight:
276.4 g/mol
8-Shogaol
CAS No.: 36700-45-5
Reference Standards
VCID: VC21195499
Molecular Formula: C17H24O3
Molecular Weight: 276.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | cis-6-Shogaol is a natural product found in Zingiber officinale with data available. |
|---|---|
| CAS No. | 36700-45-5 |
| Product Name | 8-Shogaol |
| Molecular Formula | C17H24O3 |
| Molecular Weight | 276.4 g/mol |
| IUPAC Name | 1-(4-hydroxy-3-methoxyphenyl)dec-4-en-3-one |
| Standard InChI | InChI=1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h7-8,10,12-13,19H,3-6,9,11H2,1-2H3 |
| Standard InChIKey | OQWKEEOHDMUXEO-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCC/C=C/C(=O)CCC1=CC(=C(C=C1)O)OC |
| SMILES | CCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC |
| Canonical SMILES | CCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC |
| Synonyms | (8)-shogaol 8-shogaol |
| PubChem Compound | 11152 |
| Last Modified | Aug 15 2023 |
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